Cas no 1351630-36-8 (6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),8-trien-5-imine)

• Product Name: 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),8-trien-5-imine
• CAS No: 1351630-36-8
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5967729
• PubChem ID: 71778955
• Update Time: 2025-07-10

6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),8-trien-5-imine Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),8-trien-5-imine
• 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-5-imine
• VU0494746-1
• 3-(2-ethoxyethyl)-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-imine
• 3-(2-ethoxyethyl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-imine
• AKOS024627601
• F2145-0816
• 1351630-36-8

• Inchi： 1S/C13H16N2O3S/c1-2-16-4-3-15-9-7-10-11(18-6-5-17-10)8-12(9)19-13(15)14/h7-8,14H,2-6H2,1H3
• InChI Key： JXMXSKHKCUPZDI-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CCOCC)C2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.1Ų

Additional information on 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),8-trien-5-imine

Introduction to 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine (CAS No. 1351630-36-8)

6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine (CAS No. 1351630-36-8) is a complex organic compound with a unique tricyclic structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate ring system and functional groups, which contribute to its potential therapeutic applications.

The tricyclic structure of this compound is particularly noteworthy due to its ability to interact with various biological targets. The presence of the ethoxyethyl group and the thia and diaza functionalities enhances its solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its potential as an anticancer agent and its ability to modulate specific cellular pathways.

In the context of anticancer research, 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Beyond its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes it a versatile candidate for the treatment of inflammatory diseases and conditions where both cancer and inflammation are co-morbidities.

The synthesis of 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the tricyclic core through cyclization reactions and the introduction of functional groups via substitution reactions. The synthetic route has been optimized to minimize side reactions and improve overall efficiency.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good oral bioavailability and a long half-life, which are crucial for effective drug delivery. Preclinical studies have also evaluated its safety profile, with no significant toxic effects observed at therapeutic doses. These findings support its potential for further clinical development.

The future prospects for 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine are promising, with ongoing research aimed at optimizing its formulation and delivery methods for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 6-(2-ethoxyethyl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3,7]trideca-1,3(7),8-trien-5-imine (CAS No. 1351630-36-8) represents a significant advancement in the field of medicinal chemistry due to its unique structure and multifaceted biological activities. Its potential applications in cancer therapy and inflammatory disease management make it a valuable candidate for further research and development.